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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Quantitative ecotoxicity data for Isocarbophos in avian species is limited in
publicly available literature. This guide provides available information on Isocarbophos and
supplements it with data from other organophosphate insecticides with a similar mode of action
to provide a comprehensive overview of the potential risks.

Executive Summary

Isocarbophos is an organophosphate insecticide known to be an acetylcholinesterase (AChE)
inhibitor.[1][2][3] While specific data on its direct impact on various avian species is scarce, its
classification as an organophosphate raises significant concerns due to the known high toxicity
of this chemical class to birds.[1][2][4] This technical guide synthesizes the available
information on Isocarbophos and provides a broader context of organophosphate ecotoxicity
in avian species. It details standardized experimental protocols for assessing avian toxicity and
outlines the key mechanism of action. The included data tables, while not specific to
Isocarbophos, offer a comparative look at the toxicity of other organophosphates, thereby
serving as a crucial reference for risk assessment and future research directions.

Introduction to Isocarbophos

Isocarbophos is a broad-spectrum organophosphate insecticide.[1][2] Like other compounds
in its class, its primary mode of action is the inhibition of the enzyme acetylcholinesterase
(AChE).[1][2][3] This enzyme is critical for the proper functioning of the nervous system in both
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insects and vertebrates. Inhibition of AChE leads to an accumulation of the neurotransmitter
acetylcholine, resulting in overstimulation of nerve fibers, which can cause a range of toxic
effects, from sublethal behavioral changes to mortality.[2][5]

General information indicates that Isocarbophos is highly toxic to birds, though specific
guantitative data across different avian species is not readily available in peer-reviewed
literature.[1]

Quantitative Ecotoxicity Data

A comprehensive search of scientific literature and regulatory databases yielded limited specific
guantitative ecotoxicity data for Isocarbophos in avian species. A single acute oral LD50 value
of 5 mg/kg for birds has been reported, but the specific species and experimental conditions
were not detailed.

To provide a comparative framework for the potential toxicity of Isocarbophos, the following
tables summarize acute and chronic toxicity data for other widely studied organophosphate

insecticides in two standard avian test species: the Northern Bobwhite (Colinus virginianus)

and the Mallard duck (Anas platyrhynchos).

Table 1: Acute Oral Toxicity (LD50) of Selected Organophosphate Insecticides in Avian Species
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LD50 (mg/kg

Chemical Species ) Purity (%) Reference
body weight)
) Colinus U.S. EPA
Chlorpyrifos o 11.8 97.1
virginianus ECOTOX
) Anas U.S. EPA
Chlorpyrifos 75.8 97.1
platyrhynchos ECOTOX
o Colinus U.S. EPA
Diazinon o 10.0 97.7
virginianus ECOTOX
o Anas U.S. EPA
Diazinon 3.5 87.0
platyrhynchos ECOTOX
) Colinus U.S. EPA
Malathion o 1485 95.0
virginianus ECOTOX
) Anas U.S. EPA
Malathion 1485 95.0
platyrhynchos ECOTOX
) Colinus ) U.S. EPA
Parathion o 12.4 Technical
virginianus ECOTOX
. Anas i U.S. EPA
Parathion 2.0 Technical
platyrhynchos ECOTOX

Table 2: Dietary Toxicity (LC50) of Selected Organophosphate Insecticides in Avian Species
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. . LC50 (ppm in )
Chemical Species . Purity (%) Reference
diet)
) Colinus U.S. EPA
Chlorpyrifos o 201 97.1
virginianus ECOTOX
) Anas U.S. EPA
Chlorpyrifos 140 97.1
platyrhynchos ECOTOX
o Colinus U.S. EPA
Diazinon o 342 97.7
virginianus ECOTOX
o Anas U.S. EPA
Diazinon 239 87.0
platyrhynchos ECOTOX
) Colinus U.S. EPA
Malathion o >5000 95.0
virginianus ECOTOX
) Anas U.S. EPA
Malathion >5000 95.0
platyrhynchos ECOTOX
) Colinus ) U.S. EPA
Parathion o 200 Technical
virginianus ECOTOX
. Anas i U.S. EPA
Parathion 250 Technical
platyrhynchos ECOTOX

Table 3: Reproductive Toxicity of Selected Organophosphate Insecticides in Avian Species
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] ] . Value (ppm
Chemical Species Endpoint L Effect Reference
in diet)
) Colinus No effect on U.S. EPA
Chlorpyrifos o NOAEL 60 ]
virginianus reproduction ECOTOX
] Reduced
) Colinus U.S. EPA
Chlorpyrifos o LOAEL 125 eggshell
virginianus i ECOTOX
thickness
] Anas No effect on U.S. EPA
Malathion NOAEL 1000 )
platyrhynchos reproduction ECOTOX
Reduced
) Anas ) U.S. EPA
Malathion LOAEL 3000 hatchling
platyrhynchos ] ECOTOX
survival

Mechanism of Action: Acetylcholinesterase
Inhibition

The primary mechanism of toxicity for Isocarbophos and other organophosphates is the
inhibition of acetylcholinesterase (AChE). The following diagram illustrates this signaling
pathway.
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Caption: Acetylcholinesterase inhibition by Isocarbophos.

Experimental Protocols

Standardized protocols are essential for assessing the ecotoxicity of chemicals in avian
species. The following sections detail the methodologies for key experiments.

Avian Acute Oral Toxicity Test (OECD TG 223)

This test is designed to determine the median lethal dose (LD50) of a substance after a single
oral administration.

Methodology:
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Test Species: Typically Northern Bobwhite (Colinus virginianus) or Mallard duck (Anas
platyrhynchos).

Animal Housing: Birds are housed in cages under controlled temperature, humidity, and
lighting conditions.

Dose Administration: The test substance is administered directly into the crop or esophagus
using gavage. A range of dose levels is used to determine the dose-response relationship.

Observation Period: Birds are observed for at least 14 days for signs of toxicity and mortality.

Data Collection: Observations of clinical signs, body weight changes, and food consumption
are recorded. A post-mortem examination is conducted on all birds.

Endpoint: The LD50, the dose estimated to be lethal to 50% of the test population, is
calculated.
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Caption: Workflow for an avian acute oral toxicity test.
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Avian Dietary Toxicity Test (OECD TG 205)

This test evaluates the toxicity of a substance when administered to birds in their diet over a
short period.

Methodology:

Test Species: Typically young Northern Bobwhite (Colinus virginianus) or Mallard duck (Anas
platyrhynchos).

e Animal Housing: Birds are housed in groups in pens with ad libitum access to food and
water.

» Diet Preparation: The test substance is mixed into the feed at various concentrations.

o Exposure Period: Birds are fed the treated diet for 5 days, followed by a 3-day observation
period on a clean diet.

o Data Collection: Daily observations for mortality and signs of toxicity. Food consumption and
body weight are measured.

e Endpoint: The LC50, the dietary concentration estimated to be lethal to 50% of the test
population, is determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Ecotoxicity of Isocarbophos in Avian Species: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203156#ecotoxicity-of-isocarbophos-on-avian-
species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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